Methyl 2-(5-tert-butyl-2-hydroxy-4-nitrophenyl)-2-methylpropanoate

• Molecular Formula: C15H21NO5
• Molecular Weight: 295.33 g/mol
• IUPAC Name: methyl 2-(5-tert-butyl-2-hydroxy-4-nitrophenyl)-2-methylpropanoate
• InChI: InChI=1S/C15H21NO5/c1-14(2,3)9-7-10(15(4,5)13(18)21-6)12(17)8-11(9)16(19)20/h7-8,17H,1-6H3
• InChI Key: BDQKZONAYORPQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1[N+](=O)[O-])O)C(C)(C)C(=O)OC

Description

Methyl 2-(5-tert-butyl-2-hydroxy-4-nitrophenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C15H21NO5 and its molecular weight is 295.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-4-tert-butyl-5-nitrophenol (15.00 g, 54.72 mmol), bis(tri-tert-butylphospine)palladium(0) (1.422 g, 2.783 mmol), zinc fluoride (2.82 g, 27.27 mmol), methyl trimethylsilyl dimethylketene acetal (MTDA) (19.35 g, 111.0 mmol), and dimethylformamide (150 mL) was heated at 70° C. for 18 h. The mixture was cooled to room temperature and diluted with water. After stirring for one hour, the aqueous phase was extracted with MTBE. The organic layer was dried in vacuo to afford the crude product as a brown solid. Purification of the product was accomplished by trituration in n-heptane. 1H-NMR (400 MHZ, DMSO-d6) δ 10.38 (s, 1H); 7.37 (s, 1H); 6.79 (s, 1H); 3.54 (s, 3H); 1.45 (s, 6H); 1.32 (s, 9H)